Cas no 102766-77-8 (Benzenamine, 4-(5-nitro-2-pyridinyl)-)

• Product Name: Benzenamine, 4-(5-nitro-2-pyridinyl)-
• CAS No: 102766-77-8
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 1133288
• PubChem ID: 71332870
• Update Time: 2025-04-20

Benzenamine, 4-(5-nitro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(5-nitro-2-pyridinyl)-
• 4-(5-nitropyridin-2-yl)aniline
• 102766-77-8
• DTXSID30761238

• Inchi： 1S/C11H9N3O2/c12-9-3-1-8(2-4-9)11-6-5-10(7-13-11)14(15)16/h1-7H,12H2
• InChI Key： DBHIATIGDZLUSE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 215.06957
• Monoisotopic Mass: 215.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 82.05